Cas no 1152814-89-5 (2-5-amino-3-(3-methylbutyl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-amino-3-(3-methylbutyl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 1152814-89-5
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5750788
• PubChem ID: 43348887
• Update Time: 2025-05-22

2-5-amino-3-(3-methylbutyl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-Amino-3-isopentyl-1h-pyrazol-1-yl)ethan-1-ol
• EN300-1148778
• 1152814-89-5
• CS-0355504
• 2-[5-amino-3-(3-methylbutyl)-1H-pyrazol-1-yl]ethan-1-ol
• 1H-Pyrazole-1-ethanol, 5-amino-3-(3-methylbutyl)-
• 2-5-amino-3-(3-methylbutyl)-1H-pyrazol-1-ylethan-1-ol

• Inchi： 1S/C10H19N3O/c1-8(2)3-4-9-7-10(11)13(12-9)5-6-14/h7-8,14H,3-6,11H2,1-2H3
• InChI Key： WTPJLKHNFCLPDX-UHFFFAOYSA-N
• SMILES： OCCN1C(=CC(CCC(C)C)=N1)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 368.1±32.0 °C(Predicted)
• pka: 14.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-5-amino-3-(3-methylbutyl)-1H-pyrazol-1-ylethan-1-ol

Chemical Compound CAS No. 1152814-89-5: 2-(5-Amino-3-(3-methylbutyl)-1H-pyrazol-1-yl)ethan-1-ol

The chemical compound with CAS No. 1152814-89-5, known as 2-(5-amino-3-(3-methylbutyl)-1H-pyrazol-1-yl)ethan-1-ol, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of pyrazole derivatives, which have gained significant attention in recent years due to their versatile properties and biological activities.

The molecular structure of 2-(5-amino-3-(3-methylbutyl)-1H-pyrazol-1-yl)ethan-1-ol consists of a pyrazole ring substituted with an amino group at position 5, a 3-methylbutyl group at position 3, and a hydroxymethyl group at position 1. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that certain pyrazole derivatives exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 2-(5-amino... could be a promising candidate for further exploration in the context of inflammatory diseases.

In addition to its pharmacological applications, 2-(5-amino... has also been investigated for its potential in materials science. A study conducted by researchers at the University of California revealed that this compound can act as a versatile building block for constructing supramolecular assemblies, which are essential components in nanotechnology and advanced materials. The ability of this compound to form stable supramolecular structures could pave the way for innovative applications in electronics and energy storage systems.

The synthesis of 2-(5-amino... involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity, which is crucial for its application in chiral environments such as drug development.

Furthermore, computational chemistry has played a pivotal role in understanding the properties of 2-(5-amino.... Using density functional theory (DFT), researchers have been able to predict the electronic structure and reactivity of this compound under various conditions. These computational insights have significantly accelerated the discovery process by providing valuable information about potential reaction pathways and molecular interactions.

In terms of environmental impact, studies have shown that 2-(5-amino... exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further research is needed to assess its long-term effects on ecosystems and biodegradation rates under natural conditions.

Looking ahead, the future prospects for 2-(5-amino... are highly promising. Its unique combination of chemical versatility and biological activity positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new properties and applications, this compound is expected to play an increasingly important role in advancing science and technology.